![molecular formula C15H15N3O4S B2858525 N-((5-(furan-2-yl)pyridin-3-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide CAS No. 2320821-72-3](/img/structure/B2858525.png)
N-((5-(furan-2-yl)pyridin-3-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-(furan-2-yl)pyridin-3-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide, also known as compound 1, is a small molecule that has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has a unique structure and possesses a range of pharmacological properties that make it an attractive candidate for drug development.
Scientific Research Applications
Antibacterial Properties and Synthesis of Heterocyclic Compounds
Research aims at synthesizing new heterocyclic compounds containing a sulfonamido moiety, demonstrating their potential as antibacterial agents. A study explored the reactivity of a precursor sulfonamido compound with active methylene compounds, producing derivatives with significant antibacterial activity. This highlights the compound's role in developing new antibacterial agents through chemical synthesis (Azab, Youssef, & El-Bordany, 2013).
Synthesis of Dimethyl Sulfomycinamate
The compound has been utilized in the synthesis of dimethyl sulfomycinamate, a product generated from the methanolysis of the antibiotic sulfomycin I. This process involves a multi-step synthesis strategy, emphasizing the compound's utility in complex organic syntheses and the pharmaceutical industry (Bagley, Dale, Xiong, & Bower, 2003).
Development of Isoxazole Derivatives
The protonation of isoxazole derivatives, including sulfamethoxazole (a compound closely related to the target molecule), in aqueous sulfuric acid has been studied. This research offers insights into the basicity and UV spectra of sulfonamide derivatives, contributing to our understanding of their chemical behavior and potential applications in drug development (Manzo & de Bertorello, 1973).
Green Metric Evaluation in Chemical Synthesis
The modified synthesis of an intermediate used in the production of Dexlansoprazole showcases the application of green chemistry principles. This research evaluates the environmental impact of synthesizing sulfonamide derivatives, highlighting the importance of sustainable practices in chemical manufacturing (Gilbile, Bhavani, & Vyas, 2017).
Exploration of Sulfonamide Hybrids for Antimicrobial Activity
Sulfonamide hybrids, synthesized by combining sulfonamides with various heterocyclic moieties, have shown a broad range of biological activities, including antimicrobial properties. This area of research is crucial for the development of new therapies against bacterial infections, demonstrating the compound's role in medicinal chemistry (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
properties
IUPAC Name |
N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4S/c1-10-15(11(2)22-18-10)23(19,20)17-8-12-6-13(9-16-7-12)14-4-3-5-21-14/h3-7,9,17H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQLXKSBRGRZOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NCC2=CC(=CN=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.